Cas no 151991-27-4 ((Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile)

• Product Name: (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile
• CAS No: 151991-27-4
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.451141357422
• MDL: MFCD00179207
• CID: 5161131
• Update Time: 2026-03-04

(Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile

• MDL： MFCD00179207
• Inchi： 1S/C17H16N2O2S2/c1-13-8-10-15(11-9-13)23(20,21)16(12-18)17(22-2)19-14-6-4-3-5-7-14/h3-11,19H,1-2H3/b17-16-
• InChI Key： ZTLISWHDZCAMBQ-MSUUIHNZSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(C)C=C1)(=O)=O)=C(\NC1=CC=CC=C1)/SC

Additional information on (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile

Comprehensive Guide to (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile (CAS No. 151991-27-4)

(Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile (CAS No. 151991-27-4) is a specialized organic compound with a unique molecular structure. This compound features a sulfonyl group, a methylsulfanyl moiety, and a nitrile group, making it an interesting subject for researchers in medicinal chemistry and material science. Its Z-configuration adds to its stereochemical significance, which is often explored in drug discovery and development.

The compound's molecular formula and structural features have drawn attention in recent years due to its potential applications in pharmaceutical intermediates and agrochemical synthesis. Researchers are particularly interested in its reactivity, especially in cross-coupling reactions and catalysis, which are trending topics in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile building block for designing novel molecules.

One of the key reasons for the growing interest in (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile is its role in small-molecule drug development. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are being evaluated for their bioactivity. Its sulfonyl group is particularly noteworthy, as it is often associated with improved pharmacokinetic properties in drug candidates.

In addition to pharmaceutical applications, this compound has potential uses in advanced material science. The nitrile group and sulfonyl functionality can contribute to the development of polymers and coating materials with enhanced durability. Recent studies have also explored its utility in organic electronics, where its electronic properties could be leveraged for semiconductor applications.

The synthesis of (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile typically involves multi-step organic reactions, including sulfonylation and Michael addition. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern synthetic chemistry. Researchers often optimize these reactions to improve yield and stereoselectivity, which are critical for industrial-scale production.

From a commercial perspective, the demand for specialty chemicals like this compound is increasing, driven by advancements in personalized medicine and green chemistry. Companies involved in custom synthesis and contract research are actively sourcing such molecules to meet the needs of pharmaceutical and material science industries. Its CAS No. 151991-27-4 serves as a unique identifier, ensuring precise tracking in global chemical databases.

For researchers and industry professionals, understanding the stability and storage conditions of (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile is crucial. Proper handling and storage under controlled environments are recommended to maintain its integrity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used for quality control and characterization.

In summary, (Z)-3-anilino-2-(4-methylphenyl)sulfonyl-3-methylsulfanylprop-2-enenitrile (CAS No. 151991-27-4) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a valuable subject for ongoing research in drug discovery, material science, and synthetic chemistry. As the field of AI-assisted molecular design grows, compounds like this will continue to play a pivotal role in innovation.